Cas no 474417-23-7 (tert-Butyl 4-(thiazol-2-yl)piperazine-1-carboxylate)

Tert-Butyl 4-(thiazol-2-yl)piperazine-1-carboxylate is a versatile heterocyclic compound featuring a piperazine core functionalized with a thiazole moiety and a tert-butoxycarbonyl (Boc) protecting group. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry, particularly in pharmaceutical intermediates and peptide coupling reactions. The thiazole ring contributes to its potential bioactivity, often explored in medicinal chemistry for drug discovery. Its well-defined structure and reactivity profile enable precise modifications, supporting applications in the development of biologically active molecules. The compound is typically handled under inert conditions to preserve its integrity.

tert-Butyl 4-(thiazol-2-yl)piperazine-1-carboxylate structure

474417-23-7 structure

Product Name:tert-Butyl 4-(thiazol-2-yl)piperazine-1-carboxylate

CAS No:474417-23-7

MF:C₁₂H₁₉N₃O₂S

MW:269.363161325455

CID:870869

PubChem ID:21925505

Update Time:2025-06-07

tert-Butyl 4-(thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(thiazol-2-yl)piperazine-1-carboxylate
- 1‐(2‐THIAZOLYL)‐4‐(TERT‐BUTOXYCARBONYL)PIPERAZINE
- tert-butyl 4-(1,3-thiazol-2-yl)piperazine-1-carboxylate
- 1-(2-Thiazolyl)-4-(tert-butoxycarbonyl)piperazine
- DA-05620
- tert-Butyl 4-(1,3-thiazol-2-yl)-1-piperazine carboxylate
- SCHEMBL1199416
- tert-Butyl4-(thiazol-2-yl)piperazine-1-carboxylate
- DTXSID20620224
- 474417-23-7
- NSVFGYBKPNLCIL-UHFFFAOYSA-N
- tert-Butyl 4-(1,3-thiazol-2-yl)-1-piperazinecarboxylate
- 4-Thiazol-2-yl-piperazine-1-carboxylic acid tert-butyl ester
- CS-0366474
- O12131
- AKOS009103828
- MDL： MFCD09910392
- Inchi： 1S/C12H19N3O2S/c1-12(2,3)17-11(16)15-7-5-14(6-8-15)10-13-4-9-18-10/h4,9H,5-8H2,1-3H3
- InChI Key： NSVFGYBKPNLCIL-UHFFFAOYSA-N
- SMILES： S1C=CN=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 269.12000
Monoisotopic Mass: 269.11979803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 73.9Å²

Experimental Properties

PSA: 73.91000
LogP: 2.20310

tert-Butyl 4-(thiazol-2-yl)piperazine-1-carboxylate Pricemore >>

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